Cas no 2548992-87-4 (N-methyl-N-{1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]piperidin-3-yl}-3-(trifluoromethyl)pyridin-2-amine)

• Product Name: N-methyl-N-{1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]piperidin-3-yl}-3-(trifluoromethyl)pyridin-2-amine
• CAS No: 2548992-87-4
• MF: C₁₆H₂₀F₃N₅O₂S
• MW: 403.422512054443
• CID: 5311537
• PubChem ID: 154884079
• Update Time: 2025-10-31

N-methyl-N-{1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]piperidin-3-yl}-3-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2548992-87-4
• AKOS040000964
• F6676-4714
• N-methyl-N-{1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]piperidin-3-yl}-3-(trifluoromethyl)pyridin-2-amine
• N-Methyl-N-[1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-3-piperidinyl]-3-(trifluoromethyl)-2-pyridinamine

• Inchi： 1S/C16H20F3N5O2S/c1-22-11-13(9-21-22)27(25,26)24-8-4-5-12(10-24)23(2)15-14(16(17,18)19)6-3-7-20-15/h3,6-7,9,11-12H,4-5,8,10H2,1-2H3
• InChI Key： FQXAFFDMTLOCNW-UHFFFAOYSA-N
• SMILES： C1(N(C)C2CCCN(S(C3=CN(C)N=C3)(=O)=O)C2)=NC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 403.12898056g/mol
• Monoisotopic Mass: 403.12898056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 527.9±60.0 °C(Predicted)
• pka: 4.24±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-methyl-N-{1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]piperidin-3-yl}-3-(trifluoromethyl)pyridin-2-amine

Introduction to N-methyl-N-{1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]piperidin-3-yl}-3-(trifluoromethyl)pyridin-2-amine (CAS No. 2548992-87-4)

N-methyl-N-{1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]piperidin-3-yl}-3-(trifluoromethyl)pyridin-2-amine, a compound with the CAS number 2548992-87-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity and unique chemical properties of this molecule make it a promising candidate for further research and development in medicinal chemistry.

The molecular structure of N-methyl-N-{1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]piperidin-3-yl}-3-(trifluoromethyl)pyridin-2-amine incorporates several key functional groups that contribute to its biological activity. The presence of a trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the sulfonyl group provides additional binding interactions with biological targets. These features make it an attractive scaffold for designing novel drugs with improved pharmacokinetic profiles.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery. Piperidine moieties are frequently found in approved drugs due to their ability to modulate enzyme activity and receptor binding. In particular, the combination of piperidine and pyridine rings in this compound suggests potential interactions with a wide range of biological targets, including kinases and G protein-coupled receptors (GPCRs). This dual functionality opens up numerous possibilities for therapeutic intervention.

The 1-methyl-1H-pyrazol-4-yl moiety is another critical component of this compound. Pyrazole derivatives have been extensively studied for their pharmacological properties, with several compounds entering clinical trials for various diseases. The sulfonamide linkage between the pyrazole ring and the piperidine moiety likely contributes to the compound's solubility and bioavailability, making it more suitable for oral administration.

In the context of current research, there is growing interest in developing small molecules that can modulate inflammation and immune responses. The structural features of N-methyl-N-{1-[1-methyl-1H-pyrazol-4-yl]sulfonyl]piperidin-3-yll}-3-(trifluoromethyl)pyridin-2-amine align well with this area of investigation. Preclinical studies have demonstrated that similar compounds can interact with inflammatory pathways, potentially leading to novel treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The trifluoromethyl group in the pyridine ring not only enhances lipophilicity but also influences electronic properties, which can affect binding affinity and selectivity. This feature is particularly important in drug design, as it allows for fine-tuning of molecular interactions with biological targets. Computational modeling studies have shown that this compound can bind effectively to several protein targets, suggesting its potential as a lead compound for further optimization.

Another exciting aspect of this molecule is its potential application in oncology research. Kinase inhibitors represent a major class of anticancer drugs, and piperidine-based inhibitors have shown promise in clinical trials. The structural framework of N-methyl-N-{1-[1-methyl-lH-pyrazol-e4-yll]sulfonyl]piperidin-3-yl}-3-(trifluoromethyl)pyrid-ine-2-amine makes it a suitable candidate for developing kinase inhibitors targeting various cancer-related pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These synthetic strategies not only facilitate the production of this compound but also provide insights into scalable manufacturing processes for similar molecules.

Evaluation of the pharmacokinetic properties is crucial before advancing a candidate compound into clinical trials. Preliminary studies on N-methyl-N-{1-[1-methyllH-pyrazol-e4-yll]sulfonyl]piperedine³-yl}-3-(trifluoromethy)pyrid-ine-2-amine have shown promising results regarding absorption, distribution, metabolism, and excretion (ADME) profiles. These findings support further investigation into its potential as a therapeutic agent.

The role of computational chemistry in drug discovery cannot be overstated. Molecular docking studies have been conducted to predict binding interactions between this compound and various biological targets. These simulations provide valuable insights into how the molecule might interact with proteins at an atomic level, guiding medicinal chemists in optimizing its structure for improved efficacy and selectivity.

In conclusion, N-methyl-N-{1-[1-methyllH-pyrazol-e4-yll]sulfonyl]piperedine³-yl}-3-(trifluoromethy)pyrid-ine-2-amine (CAS No. 2548992874) is a structurally complex and biologically active molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further development into novel therapeutic agents targeting various diseases.